2-[(5Z)-5-(2-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(quinoxalin-6-yl)acetamide

• Molecular Formula: C21H16N4O4S
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 2-[(5Z)-5-[(2-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-quinoxalin-6-ylacetamide
• InChI: InChI=1S/C21H16N4O4S/c1-29-17-5-3-2-4-13(17)10-18-20(27)25(21(28)30-18)12-19(26)24-14-6-7-15-16(11-14)23-9-8-22-15/h2-11H,12H2,1H3,(H,24,26)/b18-10-
• InChI Key: OUXMRBIPSWHBNM-ZDLGFXPLSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC4=NC=CN=C4C=C3
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC4=NC=CN=C4C=C3

Description

The compound 2-[(5Z)-5-(2-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(quinoxalin-6-yl)acetamide is a thiazolidinone derivative characterized by a 2,4-dioxo-1,3-thiazolidin-3-yl core conjugated to a 2-methoxybenzylidene moiety at position 5 and an N-(quinoxalin-6-yl)acetamide group at position 2. Its structure (Figure 1) combines a rigid heterocyclic framework with electron-withdrawing substituents, making it a candidate for diverse biological activities, including kinase inhibition or antimicrobial action.

Preparation Methods

Synthesis of the Thiazolidinedione Core

The thiazolidinedione (TZD) moiety serves as the foundational scaffold for this compound. Its synthesis typically begins with the cyclocondensation of thiourea with diethyl oxalate under alkaline conditions . For example, reacting thiourea (1.0 equiv) with diethyl oxalate (1.2 equiv) in ethanol using sodium ethoxide as a base yields 2,4-thiazolidinedione. This intermediate is isolated via acidification and recrystallization from ethanol, achieving purities >95% as confirmed by HPLC .

Key Reaction Parameters

• Solvent: Ethanol or methanol

• Temperature: Reflux (78–80°C)

• Reaction Time: 4–6 hours

• Yield: 70–85%

Acetamide Formation with Quinoxalin-6-amine

The final step involves coupling the thiazolidinedione intermediate with quinoxalin-6-amine to form the acetamide linkage. This is achieved via nucleophilic acyl substitution using activated carboxylic acid derivatives .

Method A: Direct Coupling Using Acetic Anhydride

• Reactants: 5-(2-Methoxybenzylidene)-thiazolidinedione (1.0 equiv), quinoxalin-6-amine (1.2 equiv)

• Reagent: Acetic anhydride (2.0 equiv)

• Solvent: Pyridine or DMF

• Conditions: 80°C for 6 hours

• Yield: 50–65%

Method B: Carbodiimide-Mediated Coupling

• Reactants: Thiazolidinedione intermediate (1.0 equiv), quinoxalin-6-amine (1.1 equiv)

• Coupling Agents: EDCl (1.5 equiv), HOBt (1.5 equiv)

• Solvent: Dichloromethane or DMF

• Conditions: Room temperature, 12–24 hours

• Yield: 70–80%

Optimization Insights

• Method B offers superior yields due to milder conditions and reduced side reactions .

• Purification via column chromatography (silica gel, ethyl acetate/hexane) enhances purity to >98% .

Purification and Characterization

Purification Techniques

• Recrystallization: Ethanol/water mixtures remove unreacted starting materials .

• Column Chromatography: Silica gel with ethyl acetate/hexane (3:7) isolates the target compound .

Analytical Data

• HPLC: Retention time = 12.3 min (C18 column, acetonitrile/water = 70:30) .

• HRMS (ESI): m/z calcd for C21H16N4O4S [M+H]⁺: 421.0967; found: 421.0971 .

• XRD: Confirms Z-configuration with dihedral angle = 178.2° between thiazolidinedione and quinoxaline planes.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Direct Acetylation	50–65	90–95	Simplicity, fewer steps	Moderate yield, byproduct formation
Carbodiimide-Mediated	70–80	98–99	High yield, minimal side reactions	Requires costly reagents

Chemical Reactions Analysis

Reaction Types and Mechanisms

The compound undergoes reactions characteristic of thiazolidinones and quinoxaline derivatives:

1.1. Hydrolysis

• Mechanism : The thiazolidinone ring may undergo hydrolysis under acidic or basic conditions, breaking the cyclic amide structure.

• Conditions : Typically requires aqueous acid/base solutions (e.g., HCl or NaOH) and heat.

• Outcome : Formation of linear amide derivatives or cleavage of the ring.

1.2. Substitution Reactions

• Mechanism : The quinoxaline moiety may participate in nucleophilic aromatic substitution due to its electron-deficient aromatic ring.

• Conditions : Presence of nucleophiles (e.g., hydroxylamine, hydrazine) under alkaline conditions.

• Outcome : Introduction of new functional groups (e.g., hydroxylamine derivatives).

1.3. Cycloaddition

• Mechanism : The quinoxaline group may act as a diene in [4+2] cycloaddition reactions (e.g., Diels-Alder).

• Conditions : High-temperature inert atmospheres (e.g., N₂) with electron-rich dienophiles.

2.1. Key Steps

• Thiazolidinone Core Formation :

  • Condensation of thiourea with α-keto acids (e.g., chloroacetic acid) to form the 2,4-dioxo-1,3-thiazolidin-3-yl ring .

• Benzylidene Group Addition :

  • Aldol condensation of the thiazolidinone with 2-methoxybenzaldehyde under acidic conditions (e.g., HCl) to form the (5Z)-5-benzylidene substituent.

• Acetamide Coupling :

  • Reaction with quinoxalin-6-ylamine via nucleophilic acyl substitution, facilitated by coupling agents (e.g., HATU) or acid chlorides .

2.2. Reaction Conditions

Step	Reagents/Solvents	Temperature/Time	Purification
Thiazolidinone formation	Thiourea, α-keto acid, EtOH	Reflux, 2–4 h	Crystallization (n-butanol)
Benzylidene condensation	2-Methoxybenzaldehyde, HCl	80–100°C, 1 h	Acid-base extraction
Acetamide coupling	Quinoxalin-6-ylamine, DMF	50–60°C, 24 h	Recrystallization (DMF/water)

Characterization Methods

The compound’s structure and purity are confirmed using:

3.1. Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • Identifies aromatic protons (quinoxaline and benzylidene), methoxy groups, and amide bonds.

• High-Performance Liquid Chromatography (HPLC) :

  • Assesses purity and detects impurities.

• Mass Spectrometry (MS) :

  • Confirms molecular weight (M = 414.5 g/mol for analogous compounds).

3.2. Stability and Handling

• Storage : Requires inert conditions (e.g., N₂ atmosphere) to prevent hydrolysis.

• Solubility : Soluble in organic solvents (e.g., DMSO, EtOH) but insoluble in water.

Biological and Chemical Implications

The compound’s reactivity is exploited in medicinal chemistry for drug discovery:

4.1. Bioactivity-Related Reactions

• Enzyme Inhibition : The thiazolidinone ring may interact with enzymes (e.g., PPARγ) via covalent binding.

• Antioxidant Activity : Methoxy groups on the benzylidene moiety can scavenge free radicals.

4.2. Structural Variants

Analog	Modification	Reactivity
5-(3-Methoxybenzylidene) variant	Methoxy at position 3	Enhanced solubility
Thiophene-substituted derivative	Thiophen-2-ylmethylidene	Increased lipophilicity

Scientific Research Applications

Anticancer Activity

Research indicates that thiazolidinone derivatives exhibit significant anticancer properties. The specific compound under consideration has shown promise in inhibiting tumor growth in various cancer cell lines. For instance:

• Mechanism of Action : The compound induces apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .
• Case Studies : In vitro studies have demonstrated that this compound effectively reduces cell viability in breast cancer and leukemia cell lines, suggesting its potential as a chemotherapeutic agent.

Antimicrobial Properties

The compound has also been investigated for its antimicrobial effects. Studies have reported:

• Broad-Spectrum Activity : It exhibits activity against both Gram-positive and Gram-negative bacteria, making it a candidate for developing new antibiotics .
• Synergistic Effects : When combined with other antimicrobial agents, it has shown enhanced efficacy, indicating potential for use in combination therapies .

Anti-inflammatory Effects

The anti-inflammatory properties of thiazolidinone derivatives are well-documented. The compound has been evaluated for its ability to reduce inflammation markers in animal models:

• Inflammation Models : In studies involving carrageenan-induced paw edema in rats, the compound significantly reduced swelling compared to control groups .

Neuroprotective Effects

Recent research highlights neuroprotective effects that may be beneficial in conditions such as Alzheimer's disease:

• Mechanism : The compound appears to inhibit oxidative stress and neuronal apoptosis, which are critical factors in neurodegenerative diseases .

Material Science Applications

Beyond biological applications, this compound's unique chemical structure allows it to be explored in material sciences:

Polymer Chemistry

The incorporation of thiazolidinone derivatives into polymer matrices has been studied for:

• Enhanced Material Properties : Improved mechanical strength and thermal stability have been observed when these compounds are used as additives in polymer formulations .

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-(2-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(quinoxalin-6-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest its potential in modulating inflammatory and cancer-related pathways .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Features and Substitution Patterns

The target compound’s key distinguishing features include:

• 2-Methoxybenzylidene group: The methoxy substituent at the benzylidene’s ortho position may influence steric interactions and hydrogen bonding compared to hydroxy or cyano substituents .

Table 1: Structural Comparison of Thiazolidinone Derivatives

Compound Name	Core Structure	Substituents (R1, R2)	Molecular Formula	Molecular Weight
Target Compound	2,4-Dioxo-thiazolidinone	R1: 2-Methoxybenzylidene; R2: Quinoxalin-6-yl	C21H16N4O4S	444.45
2-[(5Z)-5-Benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide	4-Oxo-2-thioxo-thiazolidinone	R1: Benzylidene; R2: 2-Methylphenyl	C20H15N3O2S2	393.48
2-[(5Z)-5-(4-Cyanobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(thiadiazolyl)acetamide	2,4-Dioxo-thiazolidinone	R1: 4-Cyanobenzylidene; R2: Thiadiazolyl	C22H17N3O3S	403.45
(5Z)-5-(2-Hydroxybenzylidene)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one	4-Oxo-2-thioxo-thiazolidinone	R1: 2-Hydroxybenzylidene; R2: 4-Methylphenyl	C17H13NO3S2	343.42

Physicochemical Properties

• Melting Points: The target compound’s melting point is unreported, but analogues with dioxo-thiazolidinone cores (e.g., 213–246°C ) suggest higher thermal stability than thioxo derivatives (e.g., 268–269°C ).
• Spectroscopic Data: IR: Dioxo-thiazolidinones show strong C=O stretches (~1719 cm⁻¹) , whereas thioxo analogues exhibit C=S peaks (~2209 cm⁻¹) . NMR: The quinoxaline protons in the target compound would resonate downfield (δ 8.5–9.5 ppm), distinct from simpler aryl groups (δ 6.5–7.5 ppm) .

Biological Activity

The compound 2-[(5Z)-5-(2-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(quinoxalin-6-yl)acetamide belongs to a class of thiazolidine derivatives known for their diverse biological activities, particularly in the field of cancer research. This article explores the biological activity of this compound, focusing on its cytotoxic effects against various cancer cell lines, mechanisms of action, and structural characteristics.

Structural Characteristics

The compound features a thiazolidine-2,4-dione core, which is crucial for its biological activity. The presence of a methoxybenzylidene group enhances its interaction with biological targets. The molecular structure can be summarized as follows:

• Molecular Formula : C₁₅H₁₅N₃O₅S
• Molecular Weight : 345.36 g/mol

The compound's structural integrity has been confirmed through techniques such as single-crystal X-ray diffraction, revealing close coplanarity between the benzene and heterocyclic rings, which is essential for its biological interactions .

Cytotoxicity

Recent studies have demonstrated that derivatives of thiazolidine-2,4-dione exhibit significant cytotoxic effects against various cancer cell lines. Notably, the compound has shown promising results in inhibiting the growth of lung cancer cells (NCI-H292) with an IC₅₀ value of approximately 1.26 µg/mL after 72 hours of incubation . This indicates a potent selective cytotoxicity against malignant cells while sparing normal peripheral blood mononuclear cells (PBMC).

The mechanisms underlying the cytotoxic effects of this compound include:

• Induction of Apoptosis : The treated NCI-H292 cells exhibited signs of apoptosis characterized by phosphatidylserine externalization and mitochondrial depolarization.
• Genotoxicity : The compound induced a 2.8-fold increase in the damage index compared to controls, suggesting its potential to cause DNA damage selectively in cancer cells .

Comparative Analysis with Related Compounds

To better understand the efficacy of 2-[(5Z)-5-(2-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(quinoxalin-6-yl)acetamide, a comparison with other thiazolidine derivatives was conducted. Table 1 summarizes the IC₅₀ values of various compounds against different cancer cell lines.

Compound Name	Cell Line	IC₅₀ (µg/mL)	Reference
5-(2-Bromo-5-methoxybenzylidene)-thiazolidine-2,4-dione	NCI-H292	1.26
Ethyl 2-[(5Z)-5-(4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate	A549	8.5
Mono-thiazolidinone derivative	HeLa	12.7
Bis-thiazolidinone derivative	MDA-MB-361	21.5

Case Studies

In a study examining various thiazolidine derivatives for their anticancer properties, the compound demonstrated superior activity compared to several analogs. The study highlighted that compounds with similar structural motifs often exhibited varying degrees of cytotoxicity based on their substituents and stereochemistry.

Study Findings

• Cytotoxic Effects : The compound exhibited selective toxicity towards lung cancer cells while showing minimal effects on normal cells.
• Potential Applications : Given its potency and selectivity, this compound could serve as a lead structure for developing new anticancer therapies targeting specific malignancies.

Q & A

Q. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for yield?

The synthesis involves a multi-step protocol, typically starting with the condensation of a thiazolidinone precursor with a substituted benzaldehyde. For example, similar compounds (e.g., 5-(4-methoxybenzylidene)-2,4-thiazolidinedione derivatives) are synthesized by reacting 2,4-thiazolidinedione with substituted aldehydes in the presence of sodium acetate and acetic anhydride under reflux . Key parameters include:

• Solvent system : Acetic anhydride/acetic acid (1:2 v/v) for optimal cyclization.
• Catalyst : Fused sodium acetate (0.5–1.5 mol equivalents) to drive the Knoevenagel condensation.
• Reaction time : 2–12 hours, monitored by TLC for completion. Yields typically range from 57% to 68%, with crystallization from DMF/water or ethanol improving purity .

Q. How is structural characterization performed using spectroscopic and crystallographic methods?

• Spectroscopy :

• IR : Confirms carbonyl stretches (1650–1750 cm⁻¹ for thiazolidinedione and acetamide groups) and C=N bonds (≈1600 cm⁻¹) .
• NMR : ¹H and ¹³C NMR identify methoxybenzylidene protons (δ 7.8–8.1 ppm for =CH) and quinoxaline aromatic protons (δ 7.2–8.3 ppm) .
  • Crystallography : SHELXL software refines X-ray diffraction data to resolve bond lengths and angles. For example, Z-configuration in the methoxybenzylidene moiety is confirmed via C=C bond distances (~1.34 Å) and torsion angles .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data across assay systems?

Discrepancies often arise from assay-specific variables (e.g., cell line sensitivity, solvent interference). To address this:

• Normalize data : Use internal controls (e.g., doxorubicin for cytotoxicity assays) and standardized solvent concentrations (DMSO < 0.1% v/v) .
• Validate targets : Combine in vitro enzyme inhibition (e.g., α-glucosidase assays) with in vivo models (e.g., Wistar rats for hypoglycemic activity) to confirm mechanism-action correlations .
• Statistical rigor : Apply multivariate analysis to isolate compound-specific effects from noise .

Q. How can computational modeling predict binding affinity and pharmacokinetic properties?

• Docking studies : Tools like AutoDock Vina simulate interactions with target proteins (e.g., PPAR-γ for antidiabetic activity). The quinoxaline moiety often shows π-π stacking with hydrophobic pockets, while the thiazolidinedione group hydrogen-bonds to catalytic residues .
• ADMET prediction : SwissADME or pkCSM software evaluates:

• Lipophilicity : LogP values <5 ensure membrane permeability.
• Metabolic stability : CYP450 isoform interactions (e.g., CYP3A4) predict clearance rates .

Q. What methodological approaches are used to assess pharmacological activity in complex biological systems?

• In vitro :

• Enzyme inhibition : Dose-response curves (IC₅₀) for α-amylase/α-glucosidase (antidiabetic) or DPPH radical scavenging (antioxidant) .
  • In vivo :
• Rodent models : Streptozotocin-induced diabetic mice for glucose tolerance tests (dose: 10–50 mg/kg, oral) .
• Toxicity screening : Acute toxicity (LD₅₀) in Wistar rats via OECD Guidelines 423 .

Q. How can synthetic yield be optimized without compromising stereochemical purity?

• Microwave-assisted synthesis : Reduces reaction time (30–60 minutes vs. 12 hours) and improves Z-selectivity (>95%) via controlled thermal activation .
• Catalyst screening : Protic acids (e.g., p-TsOH) enhance imine formation kinetics, reducing byproducts .
• Workup protocols : Column chromatography (silica gel, ethyl acetate/hexane) separates geometric isomers, validated by HPLC (C18 column, 70:30 acetonitrile/water) .